Cas no 268220-96-8 ((+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE)

(+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE structure
268220-96-8 structure
Product Name:(+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
CAS No:268220-96-8
MF:C32H48BF4FeP2Rh
MW:740.226168632507
CID:247898
PubChem ID:53485859
Update Time:2025-04-19

(+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

    • (+)-1,1
    • BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
    • (1Z,5Z)-cycloocta-1,5-diene,(2R,4R)-1-cyclopentyl-2,4-diethylphosphetane,iron,rhodium,tetrafluoroborate
    • (+)-1,1'-bis(2R,4R)-2,4-diethylphosphotano)ferrocene (1,5-cyclooctadien)rhodium (I) tetrafluoroborate
    • [(S,S)-Et-FerroTANE-Rh]BF4
    • BP-12165
    • (+)-1,1'-Bis-((2R,4R)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium(i)tetrafluoroborate
    • PUBCHEM_53485859
    • 268220-96-8
    • (+)-1,1'-Bis((2r,4r)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium(i)tetrafluoroborate
    • DTXSID30704842
    • (+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
    • Inchi: 1S/2C12H18P.C8H12.BF4.Fe.Rh/c2*1-3-10-9-11(4-2)13(10)12-7-5-6-8-12;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-8,10-11H,3-4,9H2,1-2H3;1-2,7-8H,3-6H2;;;/q;;;-1;;/b;;2-1-,8-7-;;;/t2*10-,11-;;;;/m11..../s1
    • InChI Key: LPTZXJHMPVXWMD-OMVRSXMXSA-N
    • SMILES: [Rh].[Fe].P1([C]2[CH][CH][CH][CH]2)[C@H](CC)C[C@H]1CC.P1([C]2[CH][CH][CH][CH]2)[C@H](CC)C[C@H]1CC.F[B-](F)(F)F.C1C=CCCC=CC1 |c:33,37,^1:3,4,5,6,7,16,17,18,19,20|

Computed Properties

  • Exact Mass: 740.16600
  • Monoisotopic Mass: 740.16647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 242
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 207°C
  • PSA: 27.18000
  • LogP: 10.98150
  • Solubility: Not available

(+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE Security Information

(+)-1,1;BIS((2R,4R)-2,4-DIETHYLPHOSPHOTANO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AF62530-100mg
(+)-1,1'-Bis((2r,4r)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium (i) tetrafluoroborate
268220-96-8 95%
100mg
$198.00 2024-04-20
A2B Chem LLC
AF62530-250mg
(+)-1,1'-Bis((2r,4r)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium (i) tetrafluoroborate
268220-96-8 95%
250mg
$358.00 2024-04-20
A2B Chem LLC
AF62530-1g
(+)-1,1'-Bis((2r,4r)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium (i) tetrafluoroborate
268220-96-8 95%
1g
$923.00 2024-04-20
Ambeed
A747606-100mg
[(+)-1,1'-Bis((2R,4R)-2,4-dietlhylphosphetano)ferrocene](1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
268220-96-8 95%
100mg
$93.0 2024-07-28
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm